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Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar mass and density of
sodium deuteroxide (NaOD) solutions. Understanding these fundamental physicochemical
properties is crucial for researchers and professionals in various scientific fields, including drug
development, where isotopic labeling is a key technique. This document presents quantitative
data in structured tables, details relevant experimental protocols, and offers visualizations to
clarify key concepts.

Molar Mass of Sodium Deuteroxide (NaOD)

Sodium deuteroxide is the deuterated isotopologue of sodium hydroxide (NaOH), where the
protium atom in the hydroxyl group is replaced by a deuterium atom. This isotopic substitution
results in a predictable increase in its molar mass.

The molar mass of a compound is calculated by summing the atomic masses of its constituent
atoms. The chemical formula for sodium deuteroxide is NaOD.

e Atomic mass of Sodium (Na): ~22.990 g/mol
o Atomic mass of Oxygen (O): ~15.999 g/mol
e Atomic mass of Deuterium (D): ~2.014 g/mol

Therefore, the molar mass of NaOD is calculated as follows:
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Molar Mass (NaOD) = Atomic Mass (Na) + Atomic Mass (O) + Atomic Mass (D) Molar Mass
(NaOD) = 22.990 + 15.999 + 2.014 = 41.003 g/mol

For comparison, the molar mass of sodium hydroxide (NaOH) is approximately 39.997 g/mol .

Table 1: Molar Mass of Sodium Deuteroxide and its Constituents

Atomic/Molar Mass ( g/mol

Component Symbol )

Sodium Na 22.990
Oxygen O 15.999
Deuterium D 2.014
Sodium Deuteroxide NaOD 41.003[1]
Hydrogen H 1.008
Sodium Hydroxide NaOH 39.997

Density of Sodium Deuteroxide (NaOD) Solutions

The density of a solution is a critical parameter influenced by concentration and temperature.
While extensive data for a wide range of sodium deuteroxide (NaOD) solution concentrations
and temperatures is not readily available in the public domain, data for commercially available
concentrations can be found. It is important to note that the density of a NaOD solution in
deuterium oxide (D20) will be higher than an equivalent concentration of NaOH in water (H20)
due to the greater mass of deuterium.

Table 2: Density of Commercially Available Sodium Deuteroxide (NaOD) Solutions

Concentration (wt. % in D20) Density (g/mL) at 20°C
30% ~1.33
40% ~1.46
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Note:These values are approximate and can vary slightly between suppliers. Always refer to
the manufacturer's certificate of analysis for precise data.

Due to the limited availability of comprehensive density data for NaOD solutions across a broad
range of concentrations and temperatures, the following table for sodium hydroxide (NaOH)
solutions is provided as a reference. Researchers can expect the density of NaOD solutions to
be slightly higher than the corresponding NaOH solutions.

Table 3: Density of Sodium Hydroxide (NaOH) Solutions at 20°C

Concentration (wt. %) Density (g/lcm?)
5 1.054
10 1.109
15 1.164
20 1.219
25 1.274
30 1.328
35 1.381
40 1.430
45 1.476
50 1.521

Experimental Protocols for Density Determination

Accurate determination of solution density is paramount for many experimental and industrial
applications. The following are detailed methodologies for two common and precise techniques
used to measure the density of liquid solutions like sodium deuteroxide.

Pycnometer Method

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The pycnometer method is a highly accurate gravimetric technique for determining the density
of a liquid. It relies on the precise measurement of the mass of a known volume of the liquid.

Apparatus:

e Pycnometer (a glass flask with a specific, calibrated volume)
e Analytical balance (with a precision of at least 0.1 mg)

o Constant temperature bath

e Thermometer

e Syringe or pipette

o Cleaning solvents (e.g., deionized water, acetone)
Procedure:

» Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with deionized water
and then rinse with a solvent like acetone to ensure it is completely dry.

e Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its
stopper on the analytical balance. Record this mass as ma.

e Calibration with Deionized Water:

o

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

[¢]

Insert the stopper, allowing excess water to escape through the capillary.

[¢]

Place the filled pycnometer in a constant temperature bath set to the desired temperature
(e.g., 20°C) and allow it to equilibrate for at least 20 minutes.

[¢]

Carefully dry the outside of the pycnometer and weigh it. Record this mass as m..

[e]

The volume of the pycnometer (V) at that temperature can be calculated using the known
density of water (pwater) at that temperature: V = (mz - m1) / pwater.
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e Measurement of the Sample Solution:
o Empty and dry the pycnometer.
o Fill the pycnometer with the sodium deuteroxide solution.

o Repeat the equilibration and weighing steps as performed for the deionized water. Record
the mass of the pycnometer filled with the sample solution as ms.

» Density Calculation: The density of the sodium deuteroxide solution (psample) is calculated
using the following formula: psample = (ms - m1) / V

Oscillating U-tube Densitometry

This is a modern and rapid method for determining the density of liquids. The principle is based
on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with
the sample liquid.

Apparatus:

Digital densitometer with an oscillating U-tube

Syringes for sample injection

Waste container

Cleaning and rinsing solutions (e.g., deionized water, ethanol, acetone)
Procedure:

 Instrument Calibration: Calibrate the densitometer according to the manufacturer's
instructions. This typically involves measuring the oscillation periods of two standards with
well-known densities, often dry air and deionized water.

o Sample Preparation: Ensure the sodium deuteroxide solution is free of any air bubbles, as
these will significantly affect the results.
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o Sample Injection: Using a clean syringe, carefully inject the sample solution into the
oscillating U-tube. Ensure the tube is completely filled without any bubbles.

o Measurement: The instrument will automatically measure the oscillation period of the U-tube
filled with the sample and, based on the prior calibration, calculate and display the density of
the solution. The measurement is typically temperature-controlled by the instrument.

o Cleaning: After the measurement, flush the U-tube with appropriate cleaning solvents to
remove all traces of the sample.

Visualizations
Relationship Between Concentration and Density

The following diagram illustrates the logical relationship between the concentration of a solute
in a solvent and the resulting density of the solution. As the concentration of a solute like
sodium deuteroxide increases, the mass per unit volume of the solution also increases,
leading to a higher density.

Increase in NaOD leads to Increased Mass per results in Increase in Solution

Concentration (wt. %) Unit Volume Density (g/mL)

Click to download full resolution via product page

Caption: Logical flow from increased concentration to increased density.

Experimental Workflow for Density Determination

This diagram outlines the general workflow for determining the density of a liquid sample using
either the pycnometer or oscillating U-tube method.
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Caption: General experimental workflow for density measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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